Cas no 2229474-54-6 (O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229474-54-6
• MF: C₆H₉F₄NO
• MW: 187.135375738144
• CID: 6030052
• PubChem ID: 165694068
• Update Time: 2025-06-10

O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine
• 2229474-54-6
• O-{[1-(1,1,2,2-tetrafluoroethyl)cyclopropyl]methyl}hydroxylamine
• EN300-1947041

• Inchi： 1S/C6H9F4NO/c7-4(8)6(9,10)5(1-2-5)3-12-11/h4H,1-3,11H2
• InChI Key： RDHHGKNLKFRHJK-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(CON)CC1)F

Computed Properties

• Exact Mass: 187.06202656g/mol
• Monoisotopic Mass: 187.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229474-54-6 and Product Name: O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine

The compound with the CAS number 2229474-54-6 and the product name O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in medicinal chemistry. The presence of a tetrafluoroethyl group and a cyclopropylmethyl moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorinated alkyl groups. These groups are known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The tetrafluoroethyl substituent in this compound is particularly noteworthy, as it is a well-documented fluorinated group that has been successfully integrated into various therapeutic agents. Its electron-withdrawing nature can significantly influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological targets.

The cyclopropylmethyl group is another critical feature of this compound, contributing to its structural complexity and potential for diverse biological activities. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique conformational preferences and enhanced binding interactions with biological macromolecules. This structural motif has been exploited in the design of several drug candidates, demonstrating its utility in modulating pharmacological effects. The combination of these two distinct structural elements in O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine suggests a multifaceted approach to drug design, potentially offering advantages over traditional molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Hydroxylamine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The introduction of the tetrafluoroethyl and cyclopropylmethyl groups into the hydroxylamine backbone may further enhance these properties by improving solubility, bioavailability, and target specificity. Recent studies have shown that fluorinated hydroxylamine derivatives exhibit enhanced stability against metabolic degradation, making them more effective in vivo.

Moreover, the structural features of this compound make it an attractive scaffold for further derivatization and optimization. The presence of both reactive sites—the hydroxylamine group and the fluoroalkyl substituent—provides multiple opportunities for chemical modification. This flexibility allows researchers to fine-tune the pharmacological profile of the molecule by introducing additional functional groups or altering existing ones. Such modifications can be guided by computational modeling and experimental screening techniques, enabling the rapid identification of lead compounds with improved efficacy and safety profiles.

The synthesis of O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations have been instrumental in building the desired framework efficiently. These methods allow chemists to control the stereochemistry and regioselectivity of reactions, ensuring that the final product possesses the intended properties.

In conclusion, the compound with CAS number 2229474-54-6 and product name O-{1-(1,1,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features—particularly the presence of a tetrafluoroethyl group and a cyclopropylmethyl moiety—make it a promising candidate for further exploration in drug development. The potential applications of this compound in various therapeutic areas highlight its importance as a scaffold for novel drug candidates. As research continues to uncover new ways to leverage fluorinated hydroxylamine derivatives, compounds like this one are poised to play a crucial role in shaping the future of medicine.